5-methyl-N-(4-(methylsulfonyl)phenyl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
Isoxazole is a five-membered heterocyclic moiety . The specific molecular structure of “5-methyl-N-(4-(methylsulfonyl)phenyl)isoxazole-3-carboxamide” is not provided in the sources retrieved.Chemical Reactions Analysis
The chemical reactions involving isoxazole derivatives are diverse and depend on the specific compound and conditions . The specific chemical reactions of “5-methyl-N-(4-(methylsulfonyl)phenyl)isoxazole-3-carboxamide” are not detailed in the sources retrieved.Physical And Chemical Properties Analysis
The physical and chemical properties of isoxazole derivatives can vary widely depending on the specific compound . The specific physical and chemical properties of “5-methyl-N-(4-(methylsulfonyl)phenyl)isoxazole-3-carboxamide” are not detailed in the sources retrieved.Scientific Research Applications
- Isoxazoles serve as privileged scaffolds in drug discovery due to their diverse biological activities. Researchers explore novel synthetic strategies to create isoxazole derivatives with significant therapeutic potential .
Drug Discovery and Medicinal Chemistry
Anti-HIV Activity
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on isoxazole derivatives are likely to involve the development of new synthetic strategies, particularly eco-friendly and metal-free routes . Additionally, there is interest in exploring the diverse biological activities of these compounds for potential therapeutic applications .
properties
IUPAC Name |
5-methyl-N-(4-methylsulfonylphenyl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c1-8-7-11(14-18-8)12(15)13-9-3-5-10(6-4-9)19(2,16)17/h3-7H,1-2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMQXOAIEIBJFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(4-(methylsulfonyl)phenyl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.